Cas no 1003159-94-1 (3-methoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide)

• Product Name: 3-methoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide
• CAS No: 1003159-94-1
• MF: C₁₄H₁₁N₃O₂S
• MW: 285.321041345596
• CID: 5471564
• Update Time: 2025-05-20

3-methoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-methoxy-N-thieno[2,3-d]pyrimidin-4-yl-
• 3-methoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide

• Inchi： 1S/C14H11N3O2S/c1-19-10-4-2-3-9(7-10)13(18)17-12-11-5-6-20-14(11)16-8-15-12/h2-8H,1H3,(H,15,16,17,18)
• InChI Key： BRCZIONHOKRVBQ-UHFFFAOYSA-N
• SMILES： C(NC1N=CN=C2SC=CC2=1)(=O)C1=CC=CC(OC)=C1

Additional information on 3-methoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide

3-Methoxy-N-{Thieno[2,3-d]Pyrimidin-4-Yl}Benzamide: A Comprehensive Overview

The compound with CAS No. 1003159-94-1, known as 3-methoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzamide moiety with a thienopyrimidine ring system. The benzamide group, a derivative of benzene with an amide functional group, contributes to the molecule's stability and reactivity, while the thieno[2,3-d]pyrimidine ring system introduces a heterocyclic framework that enhances its biological activity.

Recent studies have highlighted the potential of 3-methoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide as a promising candidate in drug discovery. Researchers have explored its ability to inhibit key enzymes and receptors involved in various pathological processes, such as inflammation and neurodegenerative diseases. The methoxy group attached to the benzene ring plays a crucial role in modulating the molecule's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). This modification enhances the compound's bioavailability and reduces potential toxicity, making it an attractive option for therapeutic applications.

The synthesis of 3-methoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide involves a multi-step process that combines principles from heterocyclic chemistry and amide synthesis. The thienopyrimidine ring is typically formed through a cyclization reaction involving appropriate precursors, followed by nucleophilic substitution or coupling reactions to introduce the benzamide moiety. The methoxy group is introduced via either direct substitution or through protective group strategies to ensure regioselectivity and minimize side reactions.

One of the most intriguing aspects of this compound is its ability to interact with specific biological targets. For instance, studies have shown that 3-methoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide exhibits potent inhibitory activity against certain kinases involved in cell signaling pathways. This property makes it a valuable tool in understanding the molecular mechanisms underlying various diseases and opens up avenues for developing targeted therapies.

Moreover, the structural flexibility of thieno[2,3-d]pyrimidine allows for further chemical modifications to optimize its pharmacological properties. Researchers are actively exploring analogs of this compound by varying substituents on both the benzamide and thienopyrimidine moieties. These efforts aim to enhance potency, selectivity, and pharmacokinetic profiles for diverse therapeutic applications.

In conclusion, 3-methoxy-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide represents a compelling example of how structural diversity in organic compounds can lead to innovative solutions in drug discovery. With its unique combination of functional groups and promising biological activity, this compound continues to be a focal point for researchers seeking novel therapeutic agents.